Cas no 53918-44-8 (3-(2-Propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine)

• Product Name: 3-(2-Propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine
• CAS No: 53918-44-8
• MF: C₅H₆N₄S
• MW: 154.192938327789
• MDL: MFCD00141528
• CID: 3047223
• PubChem ID: 1966446
• Update Time: 2024-11-02

3-(2-Propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine
• ASISCHEM C61344
• 3-(PROP-2-YNYLTHIO)-1H-1,2,4-TRIAZOL-5-AMINE
• 3-(2-propynylsulfanyl)-1H-1,2,4-triazol-5-amine
• 3-prop-2-ynylsulfanyl-1H-1,2,4-triazol-5-amine
• 5-prop-2-ynylsulfanyl-1H-[1,2,4]triazol-3-ylamine
• 1H-1,2,4-Triazol-3-amine, 5-(2-propyn-1-ylthio)-
• STK232075
• 5-(Prop-2-yn-1-ylthio)-1H-1,2,4-triazol-3-amine
• MLS-0111631.0001
• AKOS002261737
• 3-(prop-2-yn-1-ylsulfanyl)-1H-1,2,4-triazol-5-amine
• 53918-44-8
• MFCD00141528
• 5-amino-3-(prop-2-yn-1-ylsulfanyl)-1,2,4-triazole
• 5-(2-Propyn-1-ylthio)-1H-1,2,4-triazol-3-amine
• DTXSID201246596
• [3-(propargylthio)-1H-1,2,4-triazol-5-yl]amine
• CS-0319869
• 11G-051
• BDBM45860
• cid_1966446
• 3-(2-propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine, AldrichCPR
• CHEMBL1564839

• MDL： MFCD00141528
• Inchi： 1S/C5H6N4S/c1-2-3-10-5-7-4(6)8-9-5/h1H,3H2,(H3,6,7,8,9)
• InChI Key： RPHHSSICXHMIAH-UHFFFAOYSA-N
• SMILES： S(CC#C)C1=NNC(N)=N1

Computed Properties

• Exact Mass: 154.03131738g/mol
• Monoisotopic Mass: 154.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 121-123°C
• Boiling Point: 386.6±44.0 °C at 760 mmHg
• Flash Point: 187.6±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2-Propynylsulfanyl)-1H-1,2,4-triazol-5-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37/39
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)